Cas no 51686-49-8 ( )
structure
Product Name:
CAS No:51686-49-8
MF:C13H18O4
MW:238.279624462128
CID:935702
PubChem ID:323674
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(3,4-dimethoxyphenyl)butanoate
- AC1L894T
- NSC286139
- NSC-286139
- 51686-49-8
- DTXSID20314570
- DS-011442
-
-
- Inchi： 1S/C13H18O4/c1-15-11-8-7-10(9-12(11)16-2)5-4-6-13(14)17-3/h7-9H,4-6H2,1-3H3
- InChI Key： FYXDSVDPYBFSOM-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC(=C1)CCCC(=O)OC)OC
Computed Properties
- Exact Mass: 238.12054
- Monoisotopic Mass: 238.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
- LogP: 2.19950
Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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